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Compound of Interest

Compound Name: 1,2-Dibromopentane

Cat. No.: B1585501

Technical Guide: 1,2-Dibromopentane

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and molecular characteristics of 1,2-dibromopentane. The information is presented to support
research and development activities where this compound may be utilized as a chemical
intermediate or building block.

Core Properties of 1,2-Dibromopentane

1,2-Dibromopentane is a halogenated alkane. Its fundamental chemical identity is defined by
its molecular formula and weight.

Data Presentation

The key quantitative data for 1,2-dibromopentane are summarized below. This information is
critical for stoichiometric calculations in chemical reactions and for analytical characterization.
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Property Value Source(s)
Chemical Formula CsHioBr2 [1112113114]
Molecular Weight 229.94 g/mol [1][5]
IUPAC Name 1,2-dibromopentane [11[2]

CAS Registry Number 3234-49-9 [1112113114]

Molecular Weight Calculation

The molecular weight is derived from the chemical formula and the atomic weights of the
constituent elements. The diagram below illustrates this calculation.

Formula: CsH1oBr2

Carbon (C) Hydrogen (H) Bromine (Br)
5 atoms x 12.011 u 10 atoms x 1.008 u 2 atoms x 79.904 u

Molecular Weight
229.94 g/mol

Diagram 1: Molecular Weight Calculation of 1,2-Dibromopentane

Click to download full resolution via product page
Diagram 1: Molecular weight calculation for 1,2-dibromopentane.

Experimental Protocols
Synthesis of 1,2-Dibromopentane via Electrophilic
Addition

A common and effective method for synthesizing 1,2-dibromopentane is through the
electrophilic addition of bromine to pent-1-ene.[2] The double bond in pent-1-ene acts as a
nucleophile, attacking the bromine molecule and leading to the formation of a vicinal dibromide.
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A safer alternative to using hazardous liquid bromine is the use of pyridinium tribromide as the

bromine source.[5]

Reaction: CH3CH2CH2CH=CH:z + Br. - CH3zCH2CH2CH(Br)CH2z(Br)

Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve pent-1-ene in a suitable solvent such as glacial acetic acid.[5]

Reagent Addition: Slowly add pyridinium tribromide to the stirred solution. The reaction is an
electrophilic addition.[5]

Reaction Conditions: Maintain stirring and apply gentle heat to the mixture to ensure the
reaction proceeds to completion. The progress can be monitored by observing the
disappearance of the reddish-brown color of the bromine.

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel.

Extraction and Washing: Wash the organic layer sequentially with water, a cold 5% sodium
bisulfite solution (to remove any unreacted bromine), and finally with water again.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, such as
magnesium sulfate. Filter to remove the drying agent and concentrate the solution using a
rotary evaporator to remove the solvent.

Purification: The resulting crude product, 1,2-dibromopentane, can be further purified by
distillation under reduced pressure.

The workflow for this synthesis is depicted in the following diagram.
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Diagram 2: Experimental Workflow for 1,2-Dibromopentane Synthesis
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Diagram 2: Synthesis workflow for 1,2-dibromopentane.
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Applications in Research and Development

1,2-Dibromopentane serves as a useful intermediate in organic synthesis.[6] Its two bromine
atoms provide reactive sites for various nucleophilic substitution and elimination reactions,
making it a versatile building block for the synthesis of more complex molecules, including
those of interest in pharmaceutical and materials science research. For instance, it can be used
in the manufacturing processes of pesticides and dyes.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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